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‘ Compound of Interest

Compound Name: 2-((Dimethylamino)methyl)phenol
CAS No.: 25338-55-0
Cat. No.: B1165895

Get Quote

2-((Dimethylamino)methyl)phenol is a classic example of a "Mannich base," a class of organic compounds synthesized via the renowned Mannich

a phenolic hydroxyl group and a tertiary amine, imparts a unique combination of reactivity and functionality. This structure makes it a valuable interme
as a highly effective accelerator for the curing of epoxy resins and in the synthesis of more complex molecules for pharmaceuticals and coordination
of the core synthesis mechanism, providing field-proven insights into the reaction's causality, control, and practical execution for professionals in cher

The Core Synthetic Pathway: The Mannich Reaction

The primary and most direct route to 2-((Dimethylamino)methyl)phenol is the Mannich reaction, a three-component condensation involving phenol,
reaction is a cornerstone of carbon-carbon bond formation, specifically for the aminoalkylation of an acidic proton.[5][6] In the case of phenol, the acic
which is activated by the hydroxyl group.

The overall transformation can be summarized as follows:

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Overall Mannich reaction for the synthesis of 2-((Dimethylamino)methyl)phenol.

A Deep Dive into the Reaction Mechanism

The synthesis is not a single concerted step but a sequential process governed by fundamental principles of organic reactivity. The mechanism unfolc
reactive electrophile, followed by an electrophilic attack by the nucleophilic phenol ring.[1]

Part 1: Formation of the Electrophilic Iminium lon

The reaction initiates with the nucleophilic addition of dimethylamine to the carbonyl carbon of formaldehyde. This is followed by a proton transfer anc
generate a reactive electrophilic species known as the N,N-dimethylmethaniminium ion, often referred to as an Eschenmoser's salt precursor.[6][7] Tt
attacked by the phenol. The formation is efficient under both acidic and neutral conditions.[6]
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Caption: Formation of the N,N-dimethylmethaniminium ion electrophile.

Part 2: Electrophilic Aromatic Substitution

The hydroxyl group of phenol is a powerful activating group, increasing the electron density of the aromatic ring, particularly at the ortho and para pos
The electron-rich ring attacks the electrophilic carbon of the iminium ion. This attack preferentially occurs at the ortho position due to steric hindrance
interactions that stabilize the transition state. Following the attack, a proton is lost from the ring, restoring aromaticity and yielding the final 2-((Dimeth
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Caption: Electrophilic aromatic substitution of phenol with the iminium ion.

Controlling Reaction Selectivity: Mono- vs. Polysubstitution

A critical challenge in this synthesis is controlling the degree of aminomethylation. Due to the activating nature of the hydroxyl group, the phenol ring «
the formation of 2,4-bis((dimethylamino)methyl)phenol and, most commonly, 2,4,6-Tris((dimethylamino)methyl)phenol.[4][5]

Causality Behind Polysubstitution: The initial aminomethylation product is still an activated phenol, capable of reacting further. Achieving high selectiv
control over reaction parameters.

Strategies for Enhanced Mono-substitution:
» Stoichiometry: Using a molar excess of phenol relative to formaldehyde and dimethylamine can statistically favor mono-substitution.
« Temperature Control: Lower reaction temperatures can reduce the rate of subsequent substitution reactions, which typically require higher activatic

» Catalytic Methods: A patented method demonstrates that using N,N,N',N'-tetramethylmethylenediamine (a stable precursor to the iminium ion) in th
significantly increases the selectivity and yield of the mono-substituted product at a reduced temperature of 50°C.[8] The catalyst is believed to me:
complex that favors the formation of the mono-adduct and hinders further reaction.

Experimental Protocols
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The following protocols provide detailed, step-by-step methodologies for the synthesis of aminomethylated phenols.

Protocol 1: Synthesis of 2,4,6-Tris((dimethylamino)methyl)phenol using Paraformaldehyc

This protocol is adapted from patent literature for the synthesis of the trisubstituted product, illustrating the tendency for polysubstitution. It utilizes par
circumvents the need for agueous formaldehyde solutions, thereby reducing wastewater and simplifying storage.[9][10]

Step-by-Step Methodology:
» Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add phenol and an aqueous solutior
» Mixing: Stir the mixture at room temperature for 15-30 minutes to ensure it is homogeneous.[10]

« Reagent Addition: While maintaining the temperature between 20-50°C, add paraformaldehyde in portions over a period of approximately one hout
nature of the reaction.[10]

* Reaction: Heat the mixture to 70-80°C and maintain this temperature for 2-3 hours to ensure the reaction goes to completion.[10]
» Workup: Cool the reaction mixture. The product will form an oily layer separate from the aqueous layer. Perform an oil-water separation.

« Purification: The organic layer is then subjected to vacuum distillation to remove residual water and unreacted starting materials, yielding the final g

Protocol 2: High-Selectivity Synthesis of 2-((Dimethylamino)methyl)phenol

This protocol is based on a catalytic method designed to maximize the yield of the mono-substituted product.[8] It replaces the traditional three-comp:
Step-by-Step Methodology:

* Reaction Setup: In a glass reactor equipped with a magnetic stirrer, add phenol, N,N,N',N'-tetramethylmethylenediamine, and the copper(l) chloride
+ Molar Ratios: The reported optimal molar ratio is approximately 10 (Phenol) : 10.5 (N,N,N',N'-tetramethylmethylenediamine) : 0.3 (CuCl).[8]

» Reaction: Stir the mixture at a constant temperature of 50°C for 4 hours at atmospheric pressure.[8]

« Workup and Purification: Following the reaction period, the target compound, 2-((dimethylamino)methyl)phenol, is isolated from the reaction mas
method.[8]

General Experimental Workflow
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Caption: Generalized workflow for the synthesis and purification of Mannich bases from phenol.

Data Presentation: Comparison of Synthetic Protocols

The choice of methodology directly impacts the outcome of the synthesis. The following table summarizes the key differences and expected results o
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Conclusion

The synthesis of 2-((Dimethylamino)methyl)phenol via the Mannich reaction is a well-established yet nuanced process. A thorough understanding ¢

of the iminium ion to the final electrophilic aromatic substitution—is paramount for controlling the reaction's outcome. While the classic three-compont

catalytic methods offer a pathway to high-selectivity synthesis of the mono-substituted product. By carefully selecting reagents, stoichiometry, and ree

synthesis to produce the desired aminomethylated phenol for applications ranging from polymer science to pharmaceutical development.

References

The Mannich Reaction with Phenols: A Technical Guide to its Discovery and History. Benchchem. [URL: https://vertexaisearch.cloud.google.com/gr
redirect/AUZIYQF89vvKr1hLzxMoDD3QMfIU3roTGjljEgzt5QD1cTH7BO4cEdzD_uOiMV815AvBrilyJOo8TLnZ26 TLXZHTzowckXrAnOQc_eyiiKqgVM
7WxHtSQhT5gOuC_TIwJtIXX2LbXJIbCUyhszOWBsH5Cs9l-CoPSmvmvwv1XZ6Nut2ALA3ZCKa_pa2nSTo_5FgPJa5Q==

Mannich Reaction Mechanism. Unacademy. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFH4DHeKN3k4XxsGeC
GB32h81GJ9eFov5xhXSIIW4zWK50zIKAvBUKjdIcZ7XRCVJILT20beYt0giof9ILKHrNKv-VobjjoHDYyB6MzLCQCKhjcWJIpJq3fplFYd1L88meQLcC
4y1_dpbQMHh00tDUfvwgO0U8B8KcoUPdXombsytQ==

2-((Dimethylamino)methyl)phenol (CAS 120-65-0) For Research. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redi
QsmaP3_BLheyzwCOgUikinsX8uBMZUBSJDKqWGTRgNdALHTWNhuYTDmx7Lc4h1lsLot-VPr2491Yt-4Nwbl_2xttVjHhRD_VQ3YsbXB3G08Xs__ 0X
Method for synthesizing 2, 4, 6-tri(dimethylamino methyl) phenol. Google Patents (CN102746168A). [URL: https://vertexaisearch.cloud.google.con
RaFc5Ri_g6NRkMPfeDzKaWO4Gimutvof6_Wou-pJ5C5G;jlldjfYngp87-cXIJ-IRo5uss_hHi8vkGAPNn22RhfToHBCFc7uWK9BGU_WHB8xPgAVgz_a‘
MANNICH REACTION | MECHANISM | EXPLANATION | APPLICATIONS. AdiChemistry. [URL: https://vertexaisearch.cloud.google.com/groundinc
redirect/AUZIY QF6twMsbveg80SHSWmatdZoDzJOmzlIOCTFIkNfgWY Ft1vdj8NNkWpf8ciUjTD2SGjedcAgJ1PudYEoOkyvJIfdFbkZQTfOB_s7CK-Sc
0TMGCMPgOtBvkr-Jp9hAWhs1G6ntEg7SUa5lY_v2_aJQzvyNTNLDZU=]

Method of producing 2-[(dimethylamino)methyl]phenol. Google Patents (RU2384567C2). [URL: https://vertexaisearch.cloud.google.com/grounding
redirect/AUZIYQGAuU04xueQvNhbmT5ivSDKth_t2Zv4M4guCsmxOeK-1PRwBFDzi_5Bm34JnhoEWTOFKkU4e4nhIKGFuFyJqNszFdO72AewkJ9vI
yivhPicpEtPGSOThskkhMsQ==

Method for synthesizing 2, 4, 6-tri(dimethylamino methyl) phenol. Eureka | Patsnap. [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQF_80S7CqR3c9TQbY8hoovPHAIUU2ixJswIDLw-_XGSbvZslsMqZF6w-
d3MgBVfmzcqYGfQEVkz_fluxWs2a0GyRUI2G6xBHJIcbKR1b7v1uC21dEO9FOXLMmBNzCIVupwHESzLhZ9mgAZs=]

Mannich reaction. Wikipedia. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIYQF7-
QOAVpNNKDPNo0SK7ATzQCT51TF_IEhA33zevum7jXNP4iZPnqUgKH53Gxhsbf7YiFcPleJKhoxn6mHUAIt1RaBf8rkKn-CY51C_8QSWk8gkSLR6i3(
The Condensation of Diethylamine and Formaldehyde with Phenol, o-, m- and p- Cresols1. ResearchGate. [URL: https://vertexaisearch.cloud.goog
redirect/AUZIYQEqzkXNFTYvfPbL20ID4HZ1sh9FDoiWpaHcyOazYE7JZMxDtGwCUVajunLBQh9IXeoMflg8QkFD30eHrBg58PEXNeaU-FIO4grH2:
xIc6LiGef4GtO-f4z2c1EYX9tVERONOuU4b1DI0yhx-vwTjhXzYi-1PcgKZDtqGK7p0Pv19gvivKc2Yuj24NPIOthB13pjjQrCfthcVHzNXaSj3qw8TkMuCgp(
Mannich Reaction Mechanism. BYJU'S. [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQEOwoTyCLvat4DDdoWUuw3HLU4Iw61YNYO0qg7Scvi75nxBIRp581wFVThfNZ20y24vcG-W48C8JulJjMLosahMWvU7uMXj_A5KI9
_AwT8Mc6eCEToBIYjoSscdDeVbM=]

2-DIMETHYLAMINOMETHYLPHENOL (CONTAINS PHENOL) synthesis. ChemicalBook. [URL: https://vertexaisearch.cloud.google.com/grounding
redirect/AUZIYQELYZ4IDIyTItGOHtpNg15U7IWk-M1Y21kY5wniZXfNQFDCwLtWaTh_tqqj6jBMalPaBXb-Kf7Bm7y2Egi-
po5IFMuzZakVO9ZTIu5xzjeiGOEK2C9icZHUMfCx43tCq3Z2z5011g4t2FCFKANOZ7n4UiooqKBSDsTf-5pjXyy_gW6dlebZEis40Obdw7UbUOIimGB]
2-((Dimethylamino)methyl)phenol | 25338-55-0. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQEXGROSLNTdFBvrBbYBbj8PhyhU_6SQSFXSjues_sDYKANwdDIf6-Q63nyFi4Pv1G6RISyDr19el17CAGKfIP6U6eq-2RrZDpsyfthKl
Mannich Reaction. Chemistry Steps. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIYQFWLFedZ9TMx5_-P4L5jaQfiu4
YcrugeYynCWoctxK6CD2KJIBh5fHmdwZgullHMdIIMZxnzCxcmYcoOhRSASCEPGeZThB29R4TIESxu7gVFpxpJyMNBp8pLA==]

Mannich Reaction. Chemistry LibreTexts. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIY QE6k_iIHM1AXMXWMvwwk
R3UWS_KzXpao9Kc_IfT8okg4KFOnOID-1IUr_FiHGgybAalg3Do360JbKoJAuCFqgzxRUH_mXQYeOxXThepN-
9dBCChW6RDPoOKT_wq2k6KCKJIN8LtjO5j50XgZzLTOzwmbrJZPetRvZqilSKXUE_aFxy86g90ukN7NWcgldvoHhXNUu_seavbzKZUUJyYdZ-NiT4YN

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1165895?utm_src=pdf-body-href
https://www.benchchem.com/product/b1165895?utm_src=pdf-body
https://www.benchchem.com/product/b1165895?utm_src=pdf-body
https://www.benchchem.com/product/b1165895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Eschenmoser's salt: Application of Mannich reaction (Part 3). YouTube. [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQErYcUDnpcBZgzZRoP0z3e4XyyALWIKNxDr43pHIuByFSNj9nLurogix1389SZm;j8BsfvYBFKm2vX407NXsladbpZyTj-Ijtt2VWPKXEV

« Eschenmoser's salt. Wikipedia. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEbaz3PO-
tKn3k1N1seBe7MC6niCMOcg7MThCgXOPwwwOhDGLpS7SgwN5UI80DYa7gjLm8SbHM3FWQGAaehtC-mG1v3INprCK6lYJIwzu05HZ5u-acsRb1T

» Potential Applications of 3-[(Dimethylamino)methyl]phenol in Research: A Technical Guide. Benchchem. [URL: https://vertexaisearch.cloud.google.
redirect/AUZIYQHD49zCrL2bfraQ5joRw--9-z2xu705ZaV_IIZNILOZA3IwWGWSUfsVuqVcabdWeKisemnYIdmRPxO7PmIPUtgbp_VAt_Y79mIKYWv
hiBZ2usjgmpSJdRHU7NHLCbBOkxjh7JZllaFQrt3is09KZRM064h1fD43jVkhxY TUHE5SUOwWr4ynNZVyqOhetCfgOQURLEpV]

* 2,4,6-Tris(dimethylaminomethyl)phenol. Wikipedia. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIY QHxegw!J2dCppk.
hEbijh7WJLj8UzqjXy6PILPIdODN9bIKWstbN2i-2HcF7rM_eTdNseli2e8RThblwkJ-T-bvR12ypkDIFkZR1dKoKeON96PiIIORXiQXVakbz3Chao2z0TU7

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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